Cas no 89020-75-7 (2H-Benz[g]indazol-3-amine, 2-(4-methoxyphenyl)-)

• Product Name: 2H-Benz[g]indazol-3-amine, 2-(4-methoxyphenyl)-
• CAS No: 89020-75-7
• MF: C₁₈H₁₅N₃O
• MW: 289.331203699112
• CID: 615728
• PubChem ID: 353217
• Update Time: 2025-04-19

2H-Benz[g]indazol-3-amine, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benz[g]indazol-3-amine, 2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)benzo[g]indazol-3-amine
• DTXSID70326542
• NSC600772
• 89020-75-7
• 2-(4-Methoxyphenyl)-2H-benzo[g]indazol-3-amine
• AQ-012/42718522
• 2-(4-methoxyphenyl)-2H-benzo[g]indazol-3-ylamine
• NSC-600772

• Inchi： 1S/C18H15N3O/c1-22-14-9-7-13(8-10-14)21-18(19)16-11-6-12-4-2-3-5-15(12)17(16)20-21/h2-11H,19H2,1H3
• InChI Key： QSOUEZPGEZANDZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(=C2C=CC3C=CC=CC=3C2=N1)N

Computed Properties

• Exact Mass: 289.122
• Monoisotopic Mass: 289.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 53.1Ų